Cas no 2224198-72-3 (6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide)
6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide is a specialized sulfonamide derivative featuring a trifluoromethyl-substituted cyclobutyl moiety and a chlorinated pyridine core. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural framework, which combines a polar hydroxy group with a lipophilic trifluoromethyl group, enhancing its potential for bioactivity. The presence of the sulfonamide linker and halogenated pyridine ring may contribute to selective binding interactions, making it a promising candidate for further exploration in drug discovery or crop protection applications. Its well-defined molecular architecture allows for precise modification and study of structure-activity relationships.
![6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide structure](https://ossimg.kuujia.com/scimg/2224500/2224198-72-3x500.png)
2224198-72-3 structure
Product Name:6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide
CAS No:2224198-72-3
MF:C11H12ClF3N2O3S
MW:344.737791061401
CID:5410989
PubChem ID:132394061
Update Time:2025-09-28
6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS034075038
- 2224198-72-3
- Z2900721061
- 6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide
- EN300-6711140
-
- Inchi： 1S/C11H12ClF3N2O3S/c1-6-2-8(5-16-9(6)12)21(19,20)17-7-3-10(18,4-7)11(13,14)15/h2,5,7,17-18H,3-4H2,1H3
- InChI Key： XPXJADHAZQOODH-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C=N1)S(NC1CC(C(F)(F)F)(C1)O)(=O)=O
Computed Properties
- Exact Mass: 344.0209256g/mol
- Monoisotopic Mass: 344.0209256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 87.7Ų
6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6711140-0.05g |
6-chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide |
2224198-72-3 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
6-Chloro-N-[3-hydroxy-3-(trifluoromethyl)cyclobutyl]-5-methylpyridine-3-sulfonamide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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